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Compound of Interest

Compound Name: Influenza HA (518-526)

Cat. No.: B12422881 Get Quote

These application notes provide detailed protocols for researchers, scientists, and drug

development professionals to effectively stimulate and analyze T-cells specific for the influenza

hemagglutinin (HA) epitope 518-526. The HA (518-526) peptide, with the sequence

IYSTVASSL, is a well-characterized, immunodominant H-2Kd-restricted epitope in BALB/c

mice, making it a valuable tool for studying CD8+ T-cell responses to influenza virus infection

and vaccination.[1][2][3][4][5][6][7][8]

Data Presentation
The following tables summarize key quantitative data extracted from various studies for easy

comparison and experimental design.

Table 1: In Vitro T-cell Stimulation Parameters
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Parameter Value Cell Type Assay Source

Peptide

Concentration
1 µM

Purified TCR-Tg

T-cells and

splenocytes

Proliferation [1]

0.5 µg/mL
Lympholyte™-

enriched cells

Intracellular

Cytokine

Staining (ICS)

[9]

10 µM
Draining lymph

node cells

Proliferation &

ICS
[3]

1 µg/mL (final)

Peripheral Blood

Mononuclear

Cells (PBMCs)

ICS [10]

2 µg/mL
Clone 4 CD8 T-

cells
ICS [4]

1 µg/mL Splenocytes ICS [5][7]

Incubation Time 24 to 72 hours

Purified TCR-Tg

T-cells and

splenocytes

Proliferation [1]

5 hours Splenocytes ICS [1]

4 hours
Lympholyte™-

enriched cells
ICS [9]

6 hours
Draining lymph

node cells
ICS [3]

5 - 6 hours PBMCs ICS [10]

Overnight Splenocytes ICS [5]

Cell Density

1 x 10⁵ TCR-Tg

cells with 5 x 10⁵

splenocytes

Purified TCR-Tg

T-cells and

splenocytes

Proliferation [1]
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2 x 10⁶ cells/well

(96-well plate)

Lympholyte™-

enriched cells
ICS [9]

2 x 10⁵ cells/well

(96-well plate)

Draining lymph

node cells

Proliferation &

ICS
[3]

1 x 10⁷ PBMCs

in 1 mL
PBMCs ICS [10]

Table 2: In Vivo Experimental Parameters

Parameter Value Animal Model Application Source

Immunization

Peptide Dose

10 µg HA (518-

526) peptide with

poly(I:C) in IFA

B10.D2 RIP-

Tag2-HA mice

Adoptive transfer

studies
[5]

50 µg ChgA 36-

44 peptide in

CFA

NOD mice

In vivo

cytotoxicity

assay

[3]

Adoptive

Transfer Cell

Number

5 x 10³ Clone-4

cells
BALB/c mice

Influenza

infection model
[1]

2-4 x 10⁶ Clone-

4 TCR-Tg

splenocytes

BALB/c mice
Influenza

infection model
[1]

0.3 x 10⁶ or 1 x

10⁵ purified

lymphocytes

B10.D2 RIP-

Tag2-HA mice

Adoptive transfer

studies
[5]

2 x 10⁶ T-cells

from HA-specific

TCR transgenic

mice

BALB/c mice
CTL generation

studies
[11]
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Protocol 1: In Vitro T-cell Proliferation Assay using
CFSE
This protocol details the steps to assess T-cell proliferation in response to HA (518-526)

stimulation using Carboxyfluorescein succinimidyl ester (CFSE) labeling.

Materials:

HA (518-526) peptide (IYSTVASSL)

Single-cell suspension of splenocytes or purified T-cells

RPMI-1640 medium with 10% FBS, L-glutamine, β-mercaptoethanol, and antibiotics

CFSE (5 mM stock in DMSO)

Phosphate Buffered Saline (PBS)

Fetal Bovine Serum (FBS)

96-well U-bottom plates

Flow cytometer

Procedure:

Cell Preparation: Prepare a single-cell suspension of splenocytes or purified T-cells from

BALB/c mice or Clone-4 TCR transgenic mice.

CFSE Labeling:

Wash cells with PBS.

Resuspend cells at a concentration of 1-10 x 10⁶ cells/mL in PBS.

Add CFSE to a final concentration of 5 µM.

Incubate for 10 minutes at 37°C.
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Quench the staining by adding 5 volumes of ice-cold RPMI with 10% FBS and incubate on

ice for 5 minutes.

Wash the cells three times with complete RPMI medium.

Cell Culture and Stimulation:

Resuspend CFSE-labeled cells in complete RPMI medium.

Plate 2 x 10⁵ cells per well in a 96-well U-bottom plate.

Add HA (518-526) peptide to a final concentration of 1 µM.[1] Include a no-peptide control.

If using purified T-cells, add antigen-presenting cells (APCs) such as irradiated

splenocytes at a 1:5 ratio (T-cell:APC).[1]

Incubate the plate at 37°C in a 5% CO₂ incubator for 72 hours.[1]

Flow Cytometry Analysis:

Harvest the cells from the plate.

Stain with fluorescently labeled antibodies against cell surface markers (e.g., CD8, Thy1.1

for transgenic cells).

Acquire samples on a flow cytometer, ensuring to collect a sufficient number of events.

Analyze the data by gating on the T-cell population of interest and examining the CFSE

fluorescence histogram. Proliferation is indicated by the sequential halving of CFSE

intensity.

Protocol 2: Intracellular Cytokine Staining (ICS) for IFN-γ
This protocol describes the detection of intracellular IFN-γ in T-cells following a short-term

stimulation with the HA (518-526) peptide.

Materials:

HA (518-526) peptide (IYSTVASSL)
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Single-cell suspension of splenocytes or PBMCs

Complete RPMI medium

Protein transport inhibitor (e.g., Brefeldin A or GolgiPlug)

Fixable viability dye

Fluorescently labeled antibodies for surface markers (e.g., CD8)

Fixation/Permeabilization buffer

Permeabilization/Wash buffer

Fluorescently labeled antibody for IFN-γ

Flow cytometer

Procedure:

Cell Stimulation:

Prepare a single-cell suspension of splenocytes or PBMCs.

Resuspend cells at 1-2 x 10⁶ cells/mL in complete RPMI medium.

Add HA (518-526) peptide to a final concentration of 0.5-2 µg/mL.[4][9] Include positive

(e.g., PMA/Ionomycin) and negative (no peptide) controls.

Incubate for 1-2 hours at 37°C in a 5% CO₂ incubator.

Add a protein transport inhibitor (e.g., Brefeldin A at 5 µg/mL) to each well.[4]

Incubate for an additional 4-5 hours.[1][9]

Staining:

Harvest the cells and wash with PBS.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://ashpublications.org/blood/article/113/10/2256/24336/A-critical-role-for-direct-TLR2-MyD88-signaling-in
https://pmc.ncbi.nlm.nih.gov/articles/PMC2906450/
https://ashpublications.org/blood/article/113/10/2256/24336/A-critical-role-for-direct-TLR2-MyD88-signaling-in
https://pmc.ncbi.nlm.nih.gov/articles/PMC2839881/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2906450/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stain with a fixable viability dye according to the manufacturer's instructions to exclude

dead cells from the analysis.

Wash the cells and then stain for surface markers (e.g., anti-CD8) for 20-30 minutes on

ice.

Wash the cells again.

Fix and permeabilize the cells using a commercial fixation/permeabilization kit according

to the manufacturer's protocol.[1][12]

Wash the cells with permeabilization/wash buffer.

Stain for intracellular IFN-γ with a fluorescently labeled anti-IFN-γ antibody for 30 minutes

at room temperature or 4°C.

Wash the cells twice with permeabilization/wash buffer.

Flow Cytometry Analysis:

Resuspend the cells in FACS buffer.

Acquire the samples on a flow cytometer.

Analyze the data by first gating on live, single cells, then on the CD8+ T-cell population,

and finally quantifying the percentage of IFN-γ positive cells.
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Experimental Workflow for In Vitro T-cell Stimulation with HA (518-526)
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Caption: Workflow for T-cell stimulation with HA (518-526).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b12422881?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General T-cell Receptor (TCR) Signaling Pathway
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Caption: TCR signaling upon HA (518-526) peptide recognition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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